![molecular formula C12H15N5O3 B7689880 5-(6-(Azidomethyl)nicotinamido)pentanoic acid CAS No. 1393590-53-8](/img/structure/B7689880.png)
5-(6-(Azidomethyl)nicotinamido)pentanoic acid
Overview
Description
5-(6-(Azidomethyl)nicotinamido)pentanoic acid is a useful research compound. Its molecular formula is C12H15N5O3 and its molecular weight is 277.28 g/mol. The purity is usually 95%.
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Scientific Research Applications
Stable 5,6-Epoxyeicosatrienoic Acid Analog Relaxes Coronary Arteries :
- This study developed a stable agonist of 5,6-Epoxyeicosatrienoic acid, which is a cytochrome P450 epoxygenase metabolite of arachidonic acid causing vasorelaxation. This could hint at the possible role of structurally similar compounds in cardiovascular applications (Wenqi Yang et al., 2005).
S-2-amino-5-azolylpentanoic Acids as Inhibitors of Nitric Oxide Synthases :
- This research found that certain 2-amino-5-azolylpentanoic acids were potent in inhibiting nitric oxide synthases, which could be relevant to the anti-inflammatory and cardiovascular properties of similar compounds (S. Ulhaq et al., 1998).
L-2-Amino-5-arylpentanoic Acids in AM-Toxins :
- This study focused on the synthesis of L-2-Amino-5-arylpentanoic acids, which are constituent amino acids in AM-toxins. This suggests potential applications in biochemical studies of toxins (Y. Shimohigashi et al., 1976).
Pentanoic Acid from γ-Valerolactone and Formic Acid Using Bifunctional Catalysis :
- This research explored the conversion of γ-valerolactone into Pentanoic acid, an industrially relevant chemical. This suggests possible industrial applications for pentanoic acid derivatives (M. Al‐Naji et al., 2020).
Microbial Transformation of 6-n-Pentyl-2H-pyran-2-one :
- This study investigated the biotransformation of a Trichoderma metabolite, which generated a pentanoic acid derivative among other products. This may have implications for microbial metabolism and antifungal applications (J. Cooney et al., 1997).
Properties
IUPAC Name |
5-[[6-(azidomethyl)pyridine-3-carbonyl]amino]pentanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N5O3/c13-17-16-8-10-5-4-9(7-15-10)12(20)14-6-2-1-3-11(18)19/h4-5,7H,1-3,6,8H2,(H,14,20)(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHKZSPKJXWPVBC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1C(=O)NCCCCC(=O)O)CN=[N+]=[N-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N5O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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